Cas no 854697-69-1 (2-(oxan-4-yl)propan-1-amine)

• Product Name: 2-(oxan-4-yl)propan-1-amine
• CAS No: 854697-69-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6065533
• PubChem ID: 55290013
• Update Time: 2025-05-19

2-(oxan-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydro-2H-pyran-4-yl)propan-1-amine
• 2H-Pyran-4-ethanamine, tetrahydro-β-methyl-
• 2-(oxan-4-yl)propan-1-amine
• AKOS006362772
• EN300-1856442
• 854697-69-1

• Inchi： 1S/C8H17NO/c1-7(6-9)8-2-4-10-5-3-8/h7-8H,2-6,9H2,1H3
• InChI Key： FZSLTQVQTWQEEO-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)(C)CN

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.934±0.06 g/cm3(Predicted)
• Boiling Point: 102 °C(Press: 14 Torr)
• pka: 10.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(oxan-4-yl)propan-1-amine

2-(Oxan-4-yl)Propan-1-Amine: A Comprehensive Overview

2-(Oxan-4-yl)Propan-1-Amine, also known by its CAS number 854697-69-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material science, and synthetic chemistry. The molecule consists of a propanamine backbone with an oxane ring attached at the second carbon position, making it a valuable building block for constructing complex molecules.

Recent studies have highlighted the importance of 2-(Oxan-4-yl)Propan-1-Amine in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of peptide analogs and other bioactive molecules. The oxane ring, being a six-membered cyclic ether, provides stability and enhances the molecule's solubility, making it an ideal candidate for drug delivery systems. Furthermore, the compound's ability to form stable amine bonds has been exploited in the creation of advanced materials, such as polymeric networks and self-healing materials.

The synthesis of 2-(Oxan-4-yl)Propan-1-Amine has been optimized through various methodologies. One prominent approach involves the nucleophilic substitution reaction of an appropriate alkyl halide with ammonia or a primary amine derivative. This method ensures high yield and purity, which are critical for downstream applications. Additionally, green chemistry principles have been integrated into the synthesis process to minimize environmental impact, aligning with current trends in sustainable chemical manufacturing.

In terms of applications, 2-(Oxan-4-yl)Propan-1-Amine has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a chelating agent has been leveraged in the development of metalloenzymes and catalysts. Moreover, recent advancements in click chemistry have expanded its use as a key component in the construction of supramolecular assemblies and nanomaterials.

The chemical properties of 2-(Oxan-4-yl)Propan-1-Amine make it an attractive candidate for various industrial processes. Its moderate boiling point and melting point render it suitable for both liquid and solid-state reactions. The compound's reactivity towards electrophilic agents further enhances its versatility in organic transformations.

In conclusion, 2-(Oxan-4-y